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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the use of

Gadovist (gadobutrol) in high-resolution magnetic resonance angiography (MRA). Gadovist is
a second-generation, macrocyclic, non-ionic gadolinium-based contrast agent (GBCA)

formulated at a higher concentration (1.0 mmol/mL) than many other GBCAs, which can

improve dynamic image enhancement by providing a narrower contrast bolus.[1] Its high T1

relaxivity also contributes to increased signal on T1-weighted images, enhancing tissue

visualization and image quality.

I. Overview of Gadovist for High-Resolution MRA
Gadovist is indicated for contrast-enhanced MRA to evaluate known or suspected supra-aortic

or renal artery disease in adult and pediatric patients, including term neonates.[2][3] It is also

utilized for MRA of other vascular territories, including peripheral and coronary arteries. The

higher concentration and relaxivity of Gadovist facilitate excellent image quality, characterized

by high signal-to-noise ratio (SNR) and contrast-to-noise ratio (CNR), which are crucial for the

visualization of small vessels and detailed vascular morphology.[4][5]

II. General Administration and Imaging Guidelines
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For optimal results in contrast-enhanced MRA, the imaging acquisition should be synchronized

with the peak arterial concentration of Gadovist.[6] This is typically achieved through

techniques such as a test bolus or automated bolus tracking.

Dosage: The recommended dose for MRA in adult and pediatric patients is 0.1 mL/kg body

weight (0.1 mmol/kg).[2]

Injection: A power injector is recommended for consistent and accurate delivery of the contrast

agent. The injection is typically followed by a saline flush to ensure the complete administration

of the contrast bolus.[6]

III. Experimental Protocols
A. High-Resolution MRA of the Supra-Aortic Arteries
This protocol is adapted from a study performed on a 3T MR imaging system.[2]

Patient Preparation:

No specific patient preparation is required.

Ensure patient has no contraindications for MRI or gadolinium-based contrast agents.[2]

Equipment:

3T MRI scanner

16-channel head and neck coil

Automatic power injector

Contrast Administration:

Contrast Agent: Gadovist (1.0 mmol/mL)

Dosage: 0.1 mmol/kg body weight[2]

Injection Rate: 3 mL/s[2]
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Saline Flush: 20 mL[2]

Imaging Sequence: 3D Contrast-Enhanced MRA (CE-MRA)[2]

Repetition Time (TR): 4.5 ms

Echo Time (TE): 1.5 ms

Flip Angle: 30°

Field of View (FOV): 300 mm

Matrix: 448 x 256

Section Thickness: 1.2 mm (interpolated to 0.6 mm)

Bandwidth: 83.33 kHz

Image Acquisition Workflow: A time-resolved MRA (TR-MRA) can be performed prior to the

high-resolution CE-MRA for dynamic assessment.[2] The high-resolution CE-MRA is initiated

with bolus tracking to ensure optimal arterial phase imaging.

Preparation Imaging

Patient Preparation & Screening Establish IV Access Patient Positioning & Coil Setup Acquire Pre-contrast Sequences Setup Power Injector with Gadovist & Saline Initiate Bolus Tracking Sequence Start Gadovist Injection Acquire High-Resolution CE-MRA Image Post-processing (MIP, VR)

Click to download full resolution via product page

Workflow for High-Resolution CE-MRA.

B. High-Resolution Peripheral MRA
This protocol is based on a study comparing different contrast agents for peripheral MRA.

Patient Preparation:
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Patients should be instructed to remain still during the examination to minimize motion

artifacts.

Equipment:

1.5T or 3T MRI scanner

Peripheral vascular coil array

Power injector

Contrast Administration:

Contrast Agent: Gadovist (1.0 mmol/mL)

Dosage: 0.1 mmol/kg body weight

Injection Rate: Adjusted to the acquisition time of each station (e.g., 0.5 mL/s)

Saline Flush: 25-30 mL at the same flow rate

Imaging Sequence: 3D Gradient Echo

Repetition Time (TR): Shortest possible (e.g., < 5 ms)

Echo Time (TE): Shortest possible (e.g., < 2 ms)

Flip Angle: 21°

Matrix: 384 x 312

Slices per slab: 88

Bandwidth: 1000 Hz/pixel

Orientation: Coronal

Image Acquisition Workflow: For peripheral MRA covering a large field of view (e.g., from the

abdomen to the feet), a multi-station approach is often used. This involves acquiring images at
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different anatomical stations as the contrast bolus progresses.

Start Examination

Inject Gadovist & Saline Flush

Acquire Station 1 (Pelvis/Thighs)

Move Table to Station 2

Acquire Station 2 (Knees/Calves)

Move Table to Station 3

Acquire Station 3 (Ankles/Feet)

End Examination

Click to download full resolution via product page

Multi-station peripheral MRA workflow.
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C. Whole-Heart Coronary MRA
This protocol involves a combined bolus and slow infusion of Gadovist to enable multiple

cardiac imaging sequences in a single study.[7][8]

Patient Preparation:

Fasting for 4-6 hours prior to the scan is recommended.

Administer 5 mg of sublingual isosorbide dinitrate before contrast injection to dilate coronary

arteries.[9]

Equipment:

1.5T or 3T MRI scanner

Cardiac phased-array coil

MR-compatible infusion pump

Contrast Administration:

Initial Bolus (for time-resolved MRA): 0.1 mmol/kg Gadovist[7][8]

Slow Infusion (for 3D whole-heart imaging): 0.1 mmol/kg Gadovist diluted with saline and

infused at a rate of 0.02-0.03 mL/s.[7][8]

Imaging Sequence: 3D Inversion Recovery Balanced Steady-State Free Precession (IR

bSSFP)[7]

Repetition Time (TR) / Echo Time (TE): 3.7 / 1.86 ms

Flip Angle: 70°

Field of View (FOV): 320 x 320 x 120 mm

Voxel Size: 1.5 x 1.5 x 1.5 mm

Inversion Time (TI): 220 ms (systole) or 240 ms (diastole)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1197821?utm_src=pdf-body
https://d-nb.info/1118263375/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC5052797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11024717/
https://www.benchchem.com/product/b1197821?utm_src=pdf-body
https://d-nb.info/1118263375/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC5052797/
https://www.benchchem.com/product/b1197821?utm_src=pdf-body
https://d-nb.info/1118263375/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC5052797/
https://d-nb.info/1118263375/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IV. Quantitative Data
The use of Gadovist in high-resolution MRA has been shown to yield excellent quantitative

image quality metrics.

Parameter Gadovist Comparator
Artery
Imaged

Magnetic
Field
Strength

Reference

Signal-to-

Noise Ratio

(SNR)

208.3

Gadoterate

meglumine

(191.1)

Intracranial

Vessels
Not Specified [10]

Contrast-to-

Noise Ratio

(CNR)

178.7

Gadoterate

meglumine

(162.3)

Intracranial

Vessels
Not Specified [10]

SNR
Significantly

Higher
Gadodiamide

Rat Brain

Glioma
1.5T & 3T [11]

CNR
30.5% -

35.4% higher
Gadodiamide

Rat Brain

Glioma
3T [11]

SNR
>70%

increase
Magnevist

Pelvic

Arteries
Not Specified [12]

CNR
>70%

increase
Magnevist

Pelvic

Arteries
Not Specified [12]

V. Data Interpretation and Quality Assessment
Image quality for MRA can be assessed both qualitatively and quantitatively.

Qualitative Assessment: A scoring system is often used to rate various aspects of image

quality:

Overall Image Quality: Rated on a scale (e.g., 1-5, poor to excellent).

Vessel Delineation: Clarity of the vessel borders.
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Venous Contamination: Degree of venous overlap, which can obscure arterial anatomy.[2]

Stenosis Rating: Graded assessment of luminal narrowing.[2]

Quantitative Assessment:

Signal-to-Noise Ratio (SNR): The ratio of the signal intensity within a vessel to the standard

deviation of the background noise.

Contrast-to-Noise Ratio (CNR): The difference in signal intensity between the vessel and

adjacent tissue (e.g., muscle), divided by the standard deviation of the background noise.

VI. Conclusion
High-resolution MRA with Gadovist provides a robust and reliable method for the detailed

evaluation of various vascular territories. The unique properties of Gadovist, particularly its

high concentration and relaxivity, contribute to superior image quality, which is essential for

accurate diagnosis and treatment planning in the research and clinical settings. The protocols

provided in these application notes offer a foundation for developing standardized imaging

procedures, which can be further optimized based on the specific research question and

available imaging hardware.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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